Cas no 28590-30-9 (Oxiranedodecanoic acid, 3-octyl-)

• Product Name: Oxiranedodecanoic acid, 3-octyl-
• CAS No: 28590-30-9
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• CID: 1435501
• PubChem ID: 543856
• Update Time: 2025-04-20

Oxiranedodecanoic acid, 3-octyl- Chemical and Physical Properties

Names and Identifiers

• Oxiranedodecanoic acid, 3-octyl-
• 12-(3-octyloxiran-2-yl)dodecanoic acid
• SCHEMBL9663095
• Ppolypropylene(melt flow rate)
• DTXSID20864146
• DTXSID10337657
• cis-13,14-Epoxydocosanoic acid
• 28590-30-9

• Inchi： 1S/C22H42O3/c1-2-3-4-5-11-14-17-20-21(25-20)18-15-12-9-7-6-8-10-13-16-19-22(23)24/h20-21H,2-19H2,1H3,(H,23,24)
• InChI Key： NSYDMBURIUSUDH-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCC)C1CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 354.31356
• Monoisotopic Mass: 354.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83